Cas no 1359822-77-7 (5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine)

• Product Name: 5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine
• CAS No: 1359822-77-7
• MF: C₄H₄F₃N₃O
• MW: 167.089270591736
• MDL: MFCD21364384
• CID: 2604521
• PubChem ID: 66678821
• Update Time: 2025-05-24

5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• C-(5-Trifluoromethyl-[1,2,4]oxadiazol-3-yl)-methylamine
• 5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine
• EN300-188702
• SCHEMBL412107
• AKOS015997615
• (5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)methanamine
• WMAOXYRYNOOQMD-UHFFFAOYSA-N
• ALBB-018606
• 1-[5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl]methanamine hydrochloride
• SB33020
• CS-0445393
• [5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]methanamine
• 1359822-77-7

• MDL： MFCD21364384
• Inchi： 1S/C4H4F3N3O/c5-4(6,7)3-9-2(1-8)10-11-3/h1,8H2
• InChI Key： WMAOXYRYNOOQMD-UHFFFAOYSA-N
• SMILES： FC(C1=NC(CN)=NO1)(F)F

Computed Properties

• Exact Mass: 167.03064625Da
• Monoisotopic Mass: 167.03064625Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine

Comprehensive Overview of 5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine (CAS No. 1359822-77-7)

5-(Trifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine (CAS No. 1359822-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of the trifluoromethyl group and the 1,2,4-oxadiazole ring in its molecular framework makes it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The compound's CAS No. 1359822-77-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry. Its oxadiazole core is known for its stability and versatility, making it a preferred scaffold for constructing molecules with enhanced pharmacokinetic properties. Recent studies highlight its utility in addressing challenges related to drug resistance and target selectivity, which are critical concerns in modern therapeutics.

In the context of green chemistry, 5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine has been investigated for its potential to reduce environmental impact. The trifluoromethyl moiety often improves metabolic stability, reducing the frequency of dosing in clinical applications. This aligns with the industry's shift toward sustainable and efficient drug development practices, a topic widely discussed in AI-driven drug discovery forums.

Another area of interest is the compound's role in precision medicine. Its structural features enable precise interactions with biological targets, a quality highly sought after in personalized therapeutics. Searches for "oxadiazole derivatives in cancer research" or "trifluoromethyl compounds in CNS diseases" often lead to discussions about this molecule, underscoring its multidisciplinary applications.

From a synthetic standpoint, CAS No. 1359822-77-7 is often referenced in methodologies involving click chemistry and catalysis. Its compatibility with modern high-throughput screening techniques makes it a staple in combinatorial chemistry libraries. Researchers also explore its derivatives for bioorthogonal labeling, a technique pivotal in imaging and diagnostics.

In summary, 5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylmethanamine represents a convergence of innovation in medicinal chemistry and material science. Its CAS No. 1359822-77-7 serves as a gateway to cutting-edge research, addressing both fundamental scientific questions and real-world challenges in healthcare and sustainability.